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Compound of Interest

Compound Name: 6-Octadecenoic acid

Cat. No.: B162617 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as 6-Octadecenoic acid. This guide

provides immediate, essential safety and logistical information, including detailed personal

protective equipment (PPE) requirements, handling protocols, and disposal plans to foster a

safe and efficient research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Octadecenoic acid, while not classified as a hazardous substance, can cause skin and eye

irritation[1]. Therefore, adherence to proper PPE protocols is crucial. The following table

summarizes the recommended PPE for handling this chemical.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Recommended for all handling

procedures to protect against

splashes[1].

Skin Protection Protective Gloves

Impermeable and resistant to

the chemical. The exact

breakthrough time should be

confirmed with the glove

manufacturer[1].

Lab Coat
Standard laboratory coat to

prevent skin contact.

Respiratory Protection Not generally required

Good room ventilation or use

of a local exhaust fume hood is

typically sufficient. A vapor

respirator may be necessary if

high concentrations of mist or

vapor are generated[2].

Chemical and Physical Properties
A summary of the key quantitative data for 6-Octadecenoic acid (specifically the common

isomer, oleic acid) is provided below.

Property Value

Molecular Formula C₁₈H₃₄O₂

Molecular Weight 282.46 g/mol

Melting Point 13 - 14 °C (55 - 57 °F)[3]

Boiling Point 194 - 195 °C (381 - 383 °F) at 1.6 hPa[3]

Flash Point 193°C (379.4°F) [Cleveland Open Cup][4]

Autoignition Temperature 363°C (685.4°F)[4]
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Operational and Disposal Workflow
The following diagram outlines the standard operating procedure for handling and disposing of

6-Octadecenoic acid, ensuring a safe and compliant process from preparation to waste

management.
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Operational and Disposal Workflow for 6-Octadecenoic Acid

Preparation

Handling

Spill Response

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Dispense Chemical Carefully

Avoid Inhalation of Mist/Vapor Avoid Contact with Skin and Eyes Small Spill:
Absorb with Inert Material

If Spill Occurs

Collect Waste in a Labeled,
Sealed Container

After Use
Collect and Place in a Suitable

Disposal Container

Large Spill:
Dike if Necessary

Consult Local, Regional, and
National Waste Regulations

Dispose as Non-Hazardous Waste
(unless otherwise specified)

Click to download full resolution via product page
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Experimental Protocols
Standard Handling Protocol:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that

the work area is clean and that all necessary personal protective equipment is readily

available and in good condition. Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood[2].

Handling: Wear safety goggles, a lab coat, and chemically resistant gloves. Avoid direct

contact with the skin and eyes[5]. Prevent the inhalation of any mists or vapors that may be

generated, especially upon heating[2].

Storage: Store 6-Octadecenoic acid in a tightly closed container in a dry, cool, and well-

ventilated place[4][5]. It should be stored away from incompatible materials such as strong

oxidizing agents[5]. The substance is sensitive to light and air, so it should be stored in light-

resistant and airtight containers[2].

Spill and Emergency Procedures:

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water for at least 15 minutes and seek medical attention if irritation occurs[4][5].

Eye Contact: If the chemical comes into contact with the eyes, rinse immediately with plenty

of water for at least 15 minutes, also under the eyelids, and get medical attention[5].

Ingestion: If swallowed, clean the mouth with water and drink plenty of water afterward. Do

not induce vomiting[4][5]. Seek medical attention if symptoms occur[4].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur[5][6].

Spill Cleanup: For small spills, use an inert absorbent material to clean up the spill. For

larger spills, prevent the substance from entering drains and waterways. Collect the spilled

material and place it in a suitable container for disposal[6][7].

Disposal Plan:
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Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste. It is essential to consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal[5]. 6-Octadecenoic acid is not

typically classified as hazardous waste; however, disposal methods should be in accordance

with all applicable regulations[8]. Waste should be collected in a sealed, labeled container and

disposed of through a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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